Cas no 2310017-31-1 (N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide)

• Product Name: N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide
• CAS No: 2310017-31-1
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 5338470
• Update Time: 2025-08-05

N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(phenylthio)propanamide
• N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-3-phenylsulfanylpropanamide
• N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C17H21NO3S/c1-12-10-15(13(2)21-12)16(19)11-18-17(20)8-9-22-14-6-4-3-5-7-14/h3-7,10,16,19H,8-9,11H2,1-2H3,(H,18,20)
• InChI Key： FYPHBNZKYQVCLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NCC(C1C=C(C)OC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 347
• XLogP3: 2.4
• Topological Polar Surface Area: 87.8

Additional information on N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide

Introduction to N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide (CAS No: 2310017-31-1)

N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2310017-31-1, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a 2,5-dimethylfuran moiety and a phenylsulfanyl group, make it a valuable candidate for further investigation in drug discovery.

The 2,5-dimethylfuran component is particularly noteworthy due to its role as a bioisostere of furan derivatives, which are known for their diverse pharmacological properties. Furan-based compounds have been extensively studied for their potential applications in treating various diseases, including neurological disorders and infectious diseases. The introduction of methyl groups at the 2 and 5 positions enhances the stability and bioavailability of the molecule, making it more suitable for therapeutic use.

The phenylsulfanyl group in N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide contributes to its interactions with biological targets. This moiety is commonly found in pharmaceutical agents and is known to improve binding affinity and selectivity. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, which could be beneficial in developing multifunctional drugs.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide has shown potential in preclinical studies as an inhibitor of key enzymes involved in inflammation. Specifically, it has been observed to interact with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound may help reduce inflammation and associated symptoms.

The hydroxyl group at the 2-position of the molecule also plays a significant role in its biological activity. Hydroxyl groups are known to enhance solubility and improve metabolic stability, which are critical factors for drug efficacy. Additionally, this group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Virtual screening techniques have been used to identify potential binding sites on biological targets for N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide. These studies have revealed that the compound can effectively bind to receptors and enzymes involved in pain signaling and immune responses. This information has guided the design of more potent derivatives with improved pharmacokinetic properties.

The synthesis of N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These methods ensure high selectivity and minimize side reactions, leading to a more efficient synthesis process.

Evaluation of the pharmacokinetic properties of N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide has revealed promising results. Studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for a drug candidate to reach therapeutic levels in vivo and maintain efficacy over time. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at expected doses, suggesting a favorable safety profile.

The potential therapeutic applications of N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide are diverse. Given its anti-inflammatory properties, it may be explored as a treatment for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with pain signaling pathways makes it a candidate for developing novel analgesics. Ongoing research is also investigating its potential role in treating neurological disorders where inflammation plays a significant role.

In conclusion, N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-3-(phenylsulfanyl)propanamide (CAS No: 2310017-31-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development. Continued research into this compound will likely uncover new therapeutic possibilities and contribute to advancements in drug discovery.